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Compound of Interest

Compound Name: 3-Bromobiphenyl

Cat. No.: B057067 Get Quote

Essential Safety and Logistical Information for the Disposal of 3-Bromobiphenyl

3-Bromobiphenyl is a halogenated organic compound that necessitates careful handling and

disposal due to its potential health and environmental hazards. As a polybrominated biphenyl

(PBB), it is recognized for its toxicity and persistence in the environment.[1][2] Improper

disposal can lead to environmental contamination and poses significant risks. This guide

provides a procedural, step-by-step plan for the safe disposal of 3-Bromobiphenyl, tailored for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Bromobiphenyl with

appropriate safety measures. The compound is a known skin, eye, and respiratory irritant and

may cause organ damage through prolonged or repeated exposure.[1][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, chemical-resistant gloves, and a lab coat. For respiratory protection, a

respirator with a type ABEK (EN14387) filter is recommended. In situations with unknown

atmospheric concentrations, a Self-Contained Breathing Apparatus (SCBA) should be used.

[1]

Ventilation: All handling of 3-Bromobiphenyl and its associated waste should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood.
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Avoid Contact: Take all necessary precautions to prevent direct contact with skin and eyes,

as well as to avoid inhalation or ingestion.

Step-by-Step Disposal Protocol
The disposal of 3-Bromobiphenyl must be managed as hazardous waste and handled by a

licensed hazardous waste disposal company.[4][5] Under no circumstances should this

chemical be disposed of in standard trash or poured down the sanitary sewer.[3][6]

Waste Segregation: It is critical to segregate halogenated organic waste, such as 3-
Bromobiphenyl, from non-halogenated waste streams.[4] Collect waste in a designated,

properly labeled container specifically for halogenated organic compounds.[4]

Container Selection and Labeling:

Use a chemically compatible and leak-proof container for waste collection.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "3-Bromobiphenyl."[4]

Waste Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[4]

Keep the container securely closed except when adding waste.

Once the container is full, or within one year of the first addition of waste, it must be

moved to a central hazardous waste storage area.

Spill and Contamination Cleanup:

In the event of a spill, absorb the liquid with an inert, non-combustible material such as

sand, diatomite, or acid binders.[3]

Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic

bag and disposed of as hazardous waste.[1]
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Decontaminate surfaces by washing with ethanol, followed by a soap and water solution.

[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for the pickup and disposal of the

hazardous waste.

Provide the complete chemical name and any other relevant information from the Safety

Data Sheet (SDS). The primary disposal method for PBBs is high-temperature incineration

to ensure the complete destruction of the compound and prevent the formation of toxic

byproducts like dioxins and furans.[7][8]

Quantitative Data and Hazard Information
Properly identifying the substance and understanding its physical and hazardous properties is

the first step in safe disposal.
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Property Value

CAS Number 2113-57-7

Molecular Formula C12H9Br

Appearance Clear yellow viscous liquid[1][2]

Boiling Point 310 °C / 590 °F @ 760 mmHg[5]

Flash Point 113 °C / 235.4 °F (closed cup)

Density 1.398 g/mL at 25 °C

Solubility Insoluble in water[1][2]

UN Number UN3151 (Polyhalogenated biphenyls, liquid)[3]

Transport Hazard Class
9 (Miscellaneous dangerous substances and

articles)[3]

Packing Group II[3]

Water Hazard Class 3 (Extremely hazardous for water)[3]

Experimental Protocols
While this document focuses on disposal, the principles of safe handling extend to

experimental use. All experimental work with 3-Bromobiphenyl should be conducted within a

chemical fume hood while wearing the prescribed PPE. All materials that come into contact

with the compound, including glassware, pipette tips, and absorbent paper, must be

decontaminated or disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromobiphenyl.
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No

Arrange for pickup by a
licensed hazardous waste

disposal service

Yes

Transport to a licensed
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Final Disposal by
High-Temperature Incineration
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Caption: Disposal workflow for 3-Bromobiphenyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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